Cas no 76753-09-8 ((3S,3AR,6S,6aR)-3,6-Diazido-hexahydrofuro3,2-bfuran)

• Product Name: (3S,3AR,6S,6aR)-3,6-Diazido-hexahydrofuro3,2-bfuran
• CAS No: 76753-09-8
• MF: C₆H₁₀N₆O₂
• MW: 198.182599544525
• MDL: MFCD12547096
• CID: 5014503
• Update Time: 2026-02-27

(3S,3AR,6S,6aR)-3,6-Diazido-hexahydrofuro3,2-bfuran Chemical and Physical Properties

Names and Identifiers

• [(3S,3Ar,6S,6aR)-6-(iminoazaniumylideneamino)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]imino-iminoazanium
• CID 121237751
• (3S,3aR,6S,6aR)-3,6-Diazido-hexahydrofuro[3,2-b]furan
• (3S,3AR,6S,6aR)-3,6-Diazido-hexahydrofuro3,2-bfuran

• MDL： MFCD12547096
• Inchi： 1S/C6H10N6O2/c7-11-9-3-1-13-6-4(10-12-8)2-14-5(3)6/h3-8H,1-2H2/q+2/t3-,4-,5+,6+/m0/s1
• InChI Key： SIASYOWJUOMHSD-UNTFVMJOSA-N
• SMILES： O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)N=[N+]=N)N=[N+]=N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• Topological Polar Surface Area: 92.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans

Additional information on (3S,3AR,6S,6aR)-3,6-Diazido-hexahydrofuro3,2-bfuran

Recent Advances in the Study of (3S,3aR,6S,6aR)-3,6-Diazido-hexahydrofuro[3,2-b]furan (CAS: 76753-09-8) and Its Applications in Chemical Biology and Medicine

The compound (3S,3aR,6S,6aR)-3,6-Diazido-hexahydrofuro[3,2-b]furan (CAS: 76753-09-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This heterocyclic compound, characterized by its diazido-functionalized furofuran core, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its utility in click chemistry, drug discovery, and the development of novel therapeutics.

One of the most notable applications of this compound lies in its role as a precursor for the synthesis of nucleoside analogues. Researchers have leveraged its diazido groups for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of triazole-linked nucleoside derivatives. These derivatives have shown promising antiviral and anticancer activities in preclinical studies, particularly against RNA viruses and certain types of leukemia. The stereospecificity of the compound ensures high selectivity in these synthetic pathways, which is critical for maintaining biological efficacy.

In addition to its synthetic utility, recent investigations have focused on the compound's potential as a scaffold for prodrug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications of the diazido groups could enhance the bioavailability and targeted delivery of antiviral agents. The study reported a 40% increase in cellular uptake compared to traditional prodrugs, highlighting the compound's advantages in drug formulation. Furthermore, molecular dynamics simulations have revealed that the rigid furofuran backbone contributes to improved binding affinity with viral polymerases, making it a valuable tool for structure-based drug design.

Another emerging area of research involves the use of (3S,3aR,6S,6aR)-3,6-Diazido-hexahydrofuro[3,2-b]furan in bioconjugation strategies. Its dual azide functionality allows for efficient labeling of biomolecules, such as proteins and oligonucleotides, for diagnostic and therapeutic purposes. A recent Nature Communications article detailed its application in the development of fluorescent probes for real-time imaging of enzymatic activity in live cells. The probes exhibited minimal cytotoxicity and high photostability, addressing key limitations of existing technologies.

Despite these advancements, challenges remain in the large-scale production and purification of the compound. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2024 patent application disclosed a novel catalytic system that achieves an 85% yield with >99% enantiomeric purity, representing a significant improvement over previous methods. These developments are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, (3S,3aR,6S,6aR)-3,6-Diazido-hexahydrofuro[3,2-b]furan (CAS: 76753-09-8) continues to be a molecule of great interest in chemical biology and medicine. Its unique structural features and versatile reactivity make it invaluable for drug discovery, bioconjugation, and prodrug development. Ongoing research is likely to uncover additional applications, further solidifying its role as a key building block in modern medicinal chemistry.